Cas no 885269-93-2 (Benzoic acid,4-acetyl-2-bromo-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid,4-acetyl-2-bromo-, 1,1-dimethylethyl ester
• CAS No: 885269-93-2
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• MDL: MFCD05663952
• CID: 710679
• Update Time: 2025-06-28

Benzoic acid,4-acetyl-2-bromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-acetyl-2-bromo-, 1,1-dimethylethyl ester
• (4-ACETYL-2-BROMOPHENYL)CARBAMIC ACID TERT-BUTYL ESTER,
• tert-butyl N-(4-acetyl-2-bromophenyl)carbamate
• (4-ACETYL-2-BROMO-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
• tert-Butyl (4-acetyl-2-bromophenyl)carbamate
• 4-Acetyl-2-bromo-benzoic acid tert-butyl ester
• 1,1-Dimethylethyl 4-acetyl-2-bromobenzoate (ACI)

• MDL： MFCD05663952
• Inchi： 1S/C13H15BrO3/c1-8(15)9-5-6-10(11(14)7-9)12(16)17-13(2,3)4/h5-7H,1-4H3
• InChI Key： BGVWWARXECEHKE-UHFFFAOYSA-N
• SMILES： O=C(C1C(Br)=CC(C(C)=O)=CC=1)OC(C)(C)C

Computed Properties

• Exact Mass: 313.03100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 2.9

Experimental Properties

• PSA: 55.40000
• LogP: 4.07170

Additional information on Benzoic acid,4-acetyl-2-bromo-, 1,1-dimethylethyl ester

Benzoic Acid,4-Acetyl-2-Bromo-, 1,1-Dimethylethyl Ester (CAS No. 885269-93-2)

Benzoic acid,4-acetyl-2-bromo-, 1,1-dimethylethyl ester (commonly referred to as 4-acetyl-2-bromobenzoic acid ethyl ester) is a versatile organic compound with the CAS registry number 885269-93-2. This compound belongs to the class of aromatic carboxylic esters and is widely recognized for its role in various chemical synthesis processes. The molecule features a benzoic acid backbone with an acetyl group at the para position and a bromine atom at the ortho position, making it a valuable intermediate in the preparation of complex organic molecules.

The benzoic acid derivative structure of this compound provides a platform for further functionalization. The presence of the bromine atom at the ortho position introduces reactivity that can be exploited in nucleophilic substitution reactions, while the acetyl group at the para position offers additional sites for chemical modification. These structural features make benzoic acid,4-acetyl-2-bromo-, 1,1-dimethylethyl ester a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have utilized its unique reactivity to synthesize bioactive molecules with anti-inflammatory and anticancer properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit significant inhibitory activity against COX-2 enzymes, which are key targets in inflammatory diseases. The bromine atom at the ortho position plays a crucial role in modulating the pharmacokinetic properties of these derivatives.

In addition to its applications in pharmaceuticals, benzoic acid,4-acetyl-2-bromo-, 1,1-dimethylethyl ester has found utility in the field of materials science. Its ability to undergo controlled polymerization has led to its use in the development of novel polymeric materials with tailored mechanical and thermal properties. A research team from Stanford University reported that incorporating this compound into polymer matrices enhances their thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace and electronics.

The synthesis of benzoic acid,4-acetyl-2-bromo-, 1,1-dimethylethyl ester typically involves multi-step reactions starting from bromobenzene derivatives. The introduction of the acetyl group at the para position is achieved through Friedel-Crafts acylation, while the esterification step employs standard transesterification techniques. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as NMR spectroscopy and mass spectrometry. Its distinct aromatic proton environment and carbonyl groups provide clear signals in proton NMR and carbon NMR spectra. Mass spectrometric analysis reveals characteristic fragmentation patterns that are consistent with its molecular structure.

In terms of storage and handling, benzoic acid,4-acetyl-2-bromo-, 1,1-dimethylethyl ester should be kept in a cool, dry place away from direct sunlight to prevent degradation. Its stability under normal storage conditions makes it suitable for long-term use in research and industrial settings.

Looking ahead, ongoing research continues to explore new applications for this compound. Its role as an intermediate in asymmetric synthesis is particularly promising, with potential applications in creating chiral pharmaceutical agents. Furthermore, advancements in green chemistry are expected to drive innovations in its synthesis pathways, reducing environmental impact while maintaining high yields.

In conclusion,benzoic acid,4-acetyl-2-bromo-, 1,1-dimethylethyl ester (CAS No. 885269-93-2) stands out as a critical building block in organic synthesis due to its unique structural features and versatile reactivity. Its contributions to drug discovery and materials science underscore its importance across multiple disciplines within chemistry.